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Ppggpa Ppggpa
Brand Name: Vulcanchem
CAS No.: 125224-13-7
VCID: VC20882418
InChI: InChI=1S/C24H33N5O16P2/c25-24-27-20-14(21(35)28-24)26-10-29(20)22-18(34)16(32)13(43-22)9-41-47(38,39)45-46(36,37)7-6-40-19-17(33)15(31)12(8-30)44-23(19)42-11-4-2-1-3-5-11/h1-5,10,12-13,15-19,22-23,30-34H,6-9H2,(H,36,37)(H,38,39)(H3,25,27,28,35)/t12-,13-,15+,16-,17+,18-,19-,22-,23-/m1/s1
SMILES: C1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)OCCP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=C(NC5=O)N)O)O
Molecular Formula: C24H33N5O16P2
Molecular Weight: 709.5 g/mol

Ppggpa

CAS No.: 125224-13-7

Cat. No.: VC20882418

Molecular Formula: C24H33N5O16P2

Molecular Weight: 709.5 g/mol

* For research use only. Not for human or veterinary use.

Ppggpa - 125224-13-7

Specification

CAS No. 125224-13-7
Molecular Formula C24H33N5O16P2
Molecular Weight 709.5 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-[2-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]oxyethyl]phosphinic acid
Standard InChI InChI=1S/C24H33N5O16P2/c25-24-27-20-14(21(35)28-24)26-10-29(20)22-18(34)16(32)13(43-22)9-41-47(38,39)45-46(36,37)7-6-40-19-17(33)15(31)12(8-30)44-23(19)42-11-4-2-1-3-5-11/h1-5,10,12-13,15-19,22-23,30-34H,6-9H2,(H,36,37)(H,38,39)(H3,25,27,28,35)/t12-,13-,15+,16-,17+,18-,19-,22-,23-/m1/s1
Standard InChI Key XZJDBRGEWTWCKB-WZOMXDCXSA-N
Isomeric SMILES C1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)OCCP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C4NC(=NC5=O)N)O)O
SMILES C1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)OCCP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=C(NC5=O)N)O)O
Canonical SMILES C1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)OCCP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4NC(=NC5=O)N)O)O

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